Cas no 1031967-08-4 (6-methyl-3-(2-methylpropyl)-4-oxofuro[2,3-d]pyrimidine-5-carboxylic Acid)

• Product Name: 6-methyl-3-(2-methylpropyl)-4-oxofuro[2,3-d]pyrimidine-5-carboxylic Acid
• CAS No: 1031967-08-4
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 1136161
• PubChem ID: 44121487
• Update Time: 2025-04-20

6-methyl-3-(2-methylpropyl)-4-oxofuro[2,3-d]pyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-(2-methylpropyl)-4-oxofuro[2,3-d]pyrimidine-5-carboxylic Acid
• 3,4-dihydro-6-methyl-3-(2-methylpropyl)-4-oxo-Furo[2,3-d]pyrimidine-5-carboxylic acid
• 3-isobutyl-6-methyl-4-oxo-3,4-dihydrofuro[2,3-d]pyrimidine-5-carboxylic acid
• 3,4-Dihydro-6-methyl-3-(2-methylpropyl)-4-oxofuro[2,3-d]pyrimidine-5-carboxylic acid
• AKOS001770440
• 3-isobutyl-6-methyl-4-oxo-3,4-dihydrofuro[2,3-d]pyrimidine- 5-carboxylic acid
• DB-058952
• 6-Methyl-3-(2-methylpropyl)-4-oxo-3,4-dihydrofuro[2,3-d]pyrimidine-5-carboxylic acid
• CCG-125218
• 1031967-08-4
• DTXSID90657481

• Inchi： 1S/C12H14N2O4/c1-6(2)4-14-5-13-10-9(11(14)15)8(12(16)17)7(3)18-10/h5-6H,4H2,1-3H3,(H,16,17)
• InChI Key： HRZMMCRNMGSNIF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C2=C1N=CN(C2=O)CC(C)C

Computed Properties

• Exact Mass: 250.095
• Monoisotopic Mass: 250.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.38
• PSA: 85.33000
• LogP: 1.65210